Cas no 2260933-40-0 (2-Propan-2-yl-4-(trifluoromethyl)aniline;hydrochloride)

• Product Name: 2-Propan-2-yl-4-(trifluoromethyl)aniline;hydrochloride
• CAS No: 2260933-40-0
• MF: C₁₀H₁₃ClF₃N
• MW: 239.665132284164
• CID: 6318536
• PubChem ID: 137943384
• Update Time: 2025-08-03

2-Propan-2-yl-4-(trifluoromethyl)aniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propan-2-yl-4-(trifluoromethyl)aniline;hydrochloride
• 2-(propan-2-yl)-4-(trifluoromethyl)aniline hydrochloride
• Z3477899248
• 2260933-40-0
• EN300-6734024

• Inchi： 1S/C10H12F3N.ClH/c1-6(2)8-5-7(10(11,12)13)3-4-9(8)14;/h3-6H,14H2,1-2H3;1H
• InChI Key： UIUCWHBWNDYXLB-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=CC(=C(C=1)C(C)C)N)(F)F

Computed Properties

• Exact Mass: 239.0688616g/mol
• Monoisotopic Mass: 239.0688616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-Propan-2-yl-4-(trifluoromethyl)aniline;hydrochloride

2-Propan-2-yl-4-(trifluoromethyl)aniline Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2260933-40-0, commonly referred to as 2-Propan-2-yl-4-(trifluoromethyl)aniline hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form of this compound is particularly notable for its stability and solubility characteristics, making it a valuable component in various chemical and biological studies.

The molecular structure of 2-Propan-2-yl-4-(trifluoromethyl)aniline hydrochloride is characterized by a central aniline ring substituted with a trifluoromethyl group at the para position and a propan-2-yl group at the meta position. The trifluoromethyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule, while the propan-2-yl group provides steric bulk, potentially affecting the molecule's conformation and interactions. These structural features make the compound a versatile building block in synthetic chemistry.

Recent advancements in synthetic methodologies have enabled efficient routes to prepare 2-Propan-2-yl-4-(trifluoromethyl)aniline hydrochloride. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the aniline core, followed by subsequent functionalization steps to introduce the trifluoromethyl and propan-2-yl substituents. These methods not only enhance the scalability of the synthesis but also improve the overall yield and purity of the final product.

In terms of applications, 2-Propan-2-yl-4-(trifluoromethyl)aniline hydrochloride has shown promise in pharmacological studies. The compound exhibits moderate to high binding affinity for certain G-protein coupled receptors (GPCRs), making it a potential lead compound for drug discovery programs targeting conditions such as inflammation, pain, and neurological disorders. Preclinical studies have demonstrated that this compound can modulate receptor activity without inducing significant toxicity in cellular models, suggesting its potential as a therapeutic agent.

Moreover, the hydrochloride form of this compound is advantageous for formulation purposes. Its high solubility in aqueous solutions facilitates its incorporation into tablets, capsules, or injectable formulations. This property is particularly beneficial in drug delivery systems where rapid absorption and bioavailability are critical factors.

From a toxicological perspective, recent studies have evaluated the safety profile of 2-Propan-2-yl-4-(trifluoromethyl)aniline hydrochloride. Acute toxicity tests indicate that the compound has a relatively low toxicity profile when administered at therapeutic doses. However, chronic exposure studies are still underway to fully understand its long-term effects on organ systems.

In conclusion, 2-Propan-2-yl-4-(trifluoromethyl)aniline hydrochloride (CAS No. 2260933-40-0) stands out as a promising molecule with diverse applications in pharmaceutical research and development. Its unique structural features, coupled with advancements in synthetic chemistry and pharmacological testing, position it as a valuable asset in the pursuit of novel therapeutic agents.